Cas no 1785066-13-8 (2-(4-methoxyoxan-4-yl)acetic acid)

• Product Name: 2-(4-methoxyoxan-4-yl)acetic acid
• CAS No: 1785066-13-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5171996
• PubChem ID: 84654866
• Update Time: 2025-08-04

2-(4-methoxyoxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid, tetrahydro-4-methoxy-
• 2-(4-methoxyoxan-4-yl)acetic acid

• Inchi： 1S/C8H14O4/c1-11-8(6-7(9)10)2-4-12-5-3-8/h2-6H2,1H3,(H,9,10)
• InChI Key： MTKZYNRRGYUHKF-UHFFFAOYSA-N
• SMILES： C1OCCC(OC)(CC(O)=O)C1

Additional information on 2-(4-methoxyoxan-4-yl)acetic acid

2-(4-Methoxyoxan-4-yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1785066-13-8, commonly referred to as 2-(4-methoxyoxan-4-yl)acetic acid, is a chemically synthesized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is characterized by its unique structure, which includes a methoxy-substituted oxane ring attached to an acetic acid moiety. The combination of these structural elements contributes to its diverse functional properties and potential applications in various scientific domains.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis pathways of 2-(4-methoxyoxan-4-yl)acetic acid in greater depth. One notable study published in the Journal of Organic Chemistry highlights the use of ring-opening reactions and subsequent cyclization processes to achieve high yields of this compound. The research underscores the importance of stereochemical control during synthesis, which is critical for ensuring the compound's stability and bioavailability.

In terms of biological activity, 2-(4-methoxyoxan-4-yl)acetic acid has been investigated for its potential as a bioactive agent. Preclinical studies conducted by researchers at the University of California, Los Angeles (UCLA), suggest that this compound exhibits promising anti-inflammatory properties. The methoxy group within the oxane ring plays a pivotal role in modulating these effects, as it enhances the molecule's ability to interact with cellular receptors involved in inflammatory responses.

The structural versatility of 2-(4-methoxyoxan-4-yl)acetic acid also makes it an attractive candidate for drug delivery systems. A recent study published in Nature Communications demonstrates how this compound can be incorporated into lipid nanoparticles to enhance drug targeting and reduce systemic toxicity. This innovation has significant implications for the development of targeted therapies in oncology and infectious diseases.

From a synthetic biology perspective, 2-(4-methoxyoxan-4-yl)acetic acid has been utilized as a building block in the construction of complex biomolecules. Researchers at MIT have employed this compound in the synthesis of novel enzymes with improved catalytic efficiency. The oxane ring's ability to form stable hydrogen bonds with surrounding molecules is a key factor contributing to these advancements.

In conclusion, 2-(4-methoxyoxan-4-yl)acetic acid (CAS No. 1785066-13-8) represents a versatile and intriguing compound with wide-ranging applications across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a valuable tool for advancing modern chemical and biomedical research.